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Compound of Interest

Compound Name: Tyrphostin AG1433

Cat. No.: B1665623

Application Notes and Protocols: Tyrphostin
AG1433

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of Tyrphostin
AG1433, a potent inhibitor of Platelet-Derived Growth Factor Receptor 3 (PDGFR[3) and
Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) kinases.

Introduction

Tyrphostin AG1433 is a selective tyrosine kinase inhibitor that plays a crucial role in blocking
angiogenesis and cell proliferation. It specifically targets PDGFR[3 and VEGFR-2, key receptors
implicated in various signaling pathways that drive tumor growth and blood vessel formation.[1]
[2][3] This document offers a comprehensive guide for utilizing Tyrphostin AG1433 in in vitro
studies, complete with detailed protocols for preparing stock solutions and determining final
concentrations in cell culture media.

Quantitative Data Summary

The following tables provide a summary of the key quantitative data for Tyrphostin AG1433.

Table 1: Properties of Tyrphostin AG1433
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Property Value Reference
Synonyms SU1433, AG1433 [1112]
Molecular Weight 266.29 g/mol [2]
IC50 (PDGFRP) 5.0 yM [1][21[3]
IC50 (VEGFR-2/KDR) 9.3 UM [1][2][3]
Solubility Soluble in DMSO [3]

Table 2: Recommended Storage Conditions
Form Storage Temperature Duration
Powder -20°C Up to 3 years
Stock Solution (in DMSO) -20°C Up to 1 month
Stock Solution (in DMSO) -80°C Up to 6 months

Table 3: Example Working Concentrations for Glioblastoma (GB8B) Cells

Concentration

Incubation Time Effect Reference
Range
Induces moderate,
0.1-100 pM 72 hours concentration- [1114]

dependent cytotoxicity

Experimental Protocols

Preparation of Tyrphostin AG1433 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Tyrphostin AG1433 in

Dimethyl Sulfoxide (DMSO).

Materials:
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Tyrphostin AG1433 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Calculate the required mass: To prepare a 10 mM stock solution, use the following formula:
Mass (mg) = 10 mM * 0.26629 g/mol * Volume (L) For example, to prepare 1 mL (0.001 L) of
a 10 mM stock solution, you will need 2.66 mg of Tyrphostin AG1433.

Weigh the powder: Carefully weigh the calculated amount of Tyrphostin AG1433 powder in
a sterile microcentrifuge tube.

Add DMSO: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube.

Dissolve the powder: Vortex the tube until the Tyrphostin AG1433 is completely dissolved.
Gentle warming to 37°C and sonication can aid in dissolution if necessary.

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
short-term storage or -80°C for long-term storage.

Calculation and Preparation of Final Concentration in
Media

This protocol outlines the steps to dilute the Tyrphostin AG1433 stock solution to the desired

final concentration in cell culture media.

Materials:

10 mM Tyrphostin AG1433 stock solution in DMSO
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» Pre-warmed complete cell culture media
« Sterile conical tubes or culture plates

o Calibrated pipettes

Procedure:

o Determine the final concentration: Based on literature or preliminary experiments, decide on
the final concentration of Tyrphostin AG1433 to be used in your assay. For example, a
starting concentration of 10 uM is often used.

o Calculate the required volume of stock solution: Use the following formula (C1V1 = C2V2):
(Concentration of stock) * (Volume of stock) = (Final concentration) * (Final volume of media)
For example, to prepare 10 mL of media with a final concentration of 10 uM from a 10 mM
stock solution: (10,000 uM) * V1 = (10 pyM) * (10 mL) V1 = (10 yuM * 10 mL) / 10,000 pM =
0.01 mL=10pL

o Prepare the final solution: a. Add the desired final volume of pre-warmed complete cell
culture media to a sterile conical tube or directly to the wells of a culture plate. b. Add the
calculated volume of the 10 mM Tyrphostin AG1433 stock solution to the media. c. Gently
mix by pipetting up and down or by swirling the plate.

o Control Group: Prepare a vehicle control by adding the same volume of DMSO (without
Tyrphostin AG1433) to an equivalent volume of cell culture media. This is crucial to account
for any potential effects of the solvent on the cells.

¢ Incubate: Treat the cells with the prepared media containing Tyrphostin AG1433 and the
vehicle control for the desired duration of the experiment.

Visualizations
Experimental Workflow
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Caption: Workflow for preparing and using Tyrphostin AG1433.
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Tyrphostin AG1433 Mechanism of Action
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Caption: Inhibition of PDGFR[( and VEGFR-2 signaling by Tyrphostin AG1433.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Calculating the final concentration of Tyrphostin
AG1433 in media]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665623#calculating-the-final-concentration-of-
tyrphostin-ag1433-in-media]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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